molecular formula C6H6N2O2S B8812712 S-(2-nitrophenyl)thiohydroxylamine CAS No. 7257-59-2

S-(2-nitrophenyl)thiohydroxylamine

Cat. No.: B8812712
CAS No.: 7257-59-2
M. Wt: 170.19 g/mol
InChI Key: LOVVSIULYJABJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

S-(2-nitrophenyl)thiohydroxylamine is a useful research compound. Its molecular formula is C6H6N2O2S and its molecular weight is 170.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

7257-59-2

Molecular Formula

C6H6N2O2S

Molecular Weight

170.19 g/mol

IUPAC Name

S-(2-nitrophenyl)thiohydroxylamine

InChI

InChI=1S/C6H6N2O2S/c7-11-6-4-2-1-3-5(6)8(9)10/h1-4H,7H2

InChI Key

LOVVSIULYJABJF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)[N+](=O)[O-])SN

Origin of Product

United States

Synthesis routes and methods

Procedure details

50 grams of o-nitrobenzenesulfenyl chloride was added to carbon tetrachloride with stirring, followed by 50 milliliters of ammonium hydroxide over a one-minute period. The stirring was continued over 5 minutes to obtain an o-nitrobenzenesulfenamide intermediate which precipitated in the reaction mixture. The o-nitrobenzenesulfenamide intermediate was recovered by filtration and dried.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.